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For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-O-Phosphoserine is a racemic mixture of the D- and L-isomers of O-phosphoserine, a key
intermediate in various metabolic and signaling pathways. The L-isostere, L-O-phosphoserine,
is a crucial component of the L-serine biosynthesis pathway, serving as the direct substrate for
phosphoserine phosphatase (PSP). Additionally, L-O-phosphoserine has been identified as a
competitive inhibitor of serine racemase, an enzyme responsible for the synthesis of D-serine,
a neuromodulator. The D-isomer, D-O-phosphoserine, can also be a substrate for
phosphoserine phosphatase. A thorough understanding of the enzymatic kinetics involving DL-
O-phosphoserine is therefore critical for researchers in various fields, including neuroscience,
oncology, and drug discovery, to elucidate enzyme mechanisms, identify potential therapeutic
targets, and develop novel inhibitors.

These application notes provide detailed protocols for studying the kinetics of enzymes that
interact with DL-O-Phosphoserine, focusing on phosphoserine phosphatase and the inhibitory
effects on serine racemase.

Data Presentation: Quantitative Kinetic Parameters

The following table summarizes the kinetic parameters for human phosphoserine phosphatase
(PSP) with L-O-phosphoserine as a substrate, as determined by different assay methods.
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Assay

Enzyme Substrate Km (pM) kcat (s™) Reference
Method
Human
Phosphoserin  L-O- )
_ Malachite
e Phosphoserin 55 11.8+04 [1]
Green Assay
Phosphatase e
(PSP)
Human
Phosphoserin  L-O-
) PNP-Coupled
e Phosphoserin 53+ 10 12.1+£0.8 [1]
Assay
Phosphatase e
(PSP)
Human
Phosphoserin  L-O-
) SAT-Coupled
e Phosphoserin 9+3 12.4+0.3 [1]
Assay
Phosphatase e
(PSP)

Signaling and Metabolic Pathways
L-Serine Biosynthesis Pathway

The synthesis of L-serine from the glycolytic intermediate 3-phosphoglycerate involves three

enzymatic steps. O-Phosphoserine is a key intermediate in this pathway, and its

dephosphorylation is catalyzed by phosphoserine phosphatase.
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Enzyme Kinetic Analysis Workflow

Prepare Enzyme, Substrate (DL-O-Phosphoserine),
and Assay Buffers

l

Set up reactions with varying substrate concentrations

'

Incubate at optimal temperature and time

'

Measure product formation or substrate depletion

'

Plot initial velocity vs. substrate concentration
and fit to Michaelis-Menten equation

Determine Km and Vmax
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. ANovel Assay for Phosphoserine Phosphatase Exploiting Serine Acetyltransferase as the
Coupling Enzyme [mdpi.com]

 To cite this document: BenchChem. [Studying Enzyme Kinetics with DL-O-Phosphoserine:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091419#studying-enzyme-kinetics-with-dl-o-
phosphoserine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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